MS31

• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C20H27N3O2/c1-24-20-18(12-22)9-15(11-21)10-19(20)25-8-4-7-23-13-16-5-2-3-6-17(16)14-23/h2-3,5-6,9-10H,4,7-8,11-14,21-22H2,1H3
• InChIKey: XQQZNYFJATXWON-UHFFFAOYSA-N

MS31 Chemical Probe Specifications

MS31 (CAS 2366264‑12‑0) is a synthetic organic compound classified as a potent, selective, and cell‑active fragment‑like inhibitor of the methyllysine reader protein spindlin 1 (SPIN1) [1]. It binds selectively to Tudor domain II of SPIN1, disrupting its interaction with trimethylated histone H3 lysine 4 (H3K4me3) marks [1][2]. The compound is derived from a structure‑guided optimization campaign starting from the G9a/GLP inhibitor UNC0638, and represents the first demonstration that a single Tudor domain can be targeted with fragment‑like inhibitors [1]. MS31 is widely used as a chemical probe to interrogate SPIN1 function in chromatin regulation and oncogenic transcription.

Cell-permeable SPIN1 Tudor domain II inhibitor for chromatin-reading research

Validated in AlphaLISA, FP, NanoBRET, and ITC assay platforms

Structurally matched negative control (MS31N) enables selectivity attribution

• [1] Xiong Y, Greschik H, Johansson C, Seifert L, Bacher J, Park K‑S, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. MS31 Ligand Page. Access date: 2025‑03‑29. View Source

Why MS31 Cannot Be Substituted by Analogs

The SPIN1 inhibitor landscape encompasses compounds with divergent binding modes, affinities, and selectivity fingerprints that preclude simple substitution. MS31, MS8535, VinSpinIn, and early hits such as EML405 exhibit Kd values spanning three orders of magnitude (9.9 nM to 14 µM) and engage distinct Tudor domain surfaces [1][2]. Moreover, off‑target profiles differ substantially: MS31 is inactive against G9a/GLP, whereas MS8535 maintains >18‑fold selectivity over SPIN2B/3/4 . Cellular target engagement also varies, with NanoBRET IC50 values ranging from low‑micromolar to sub‑micromolar [3]. These quantitative differences directly impact experimental design, dose‑response windows, and interpretation of functional genetics studies. Using a generic “SPIN1 inhibitor” without evaluating the specific compound’s performance metrics risks irreproducible results and flawed mechanistic conclusions.

UNC0638 off-target profile

Potent G9a/GLP inhibition with weak SPIN1 activity may shift SPIN1-specific mechanistic interpretation.

VinSpinIn cytotoxicity

Reported non-selective toxicity toward non-tumorigenic cells may confound cellular endpoint interpretation.

MS8535 & EML631 activity gaps

Lower biochemical potency (MS8535) or high-µM cellular requirement (EML631) may not transfer to robust cellular SPIN1 engagement.

• [1] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source
• [2] Bae N, Viviano M, Su X, et al. Developing Spindlin1 small‑molecule inhibitors by using protein microarrays. Nat Chem Biol. 2017;13(7):750‑756. PMID: 28504676. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. MS31 Ligand Activity Charts. Access date: 2025‑03‑29. View Source

MS31 Validated Performance Evidence

AlphaLISA SPIN1 Inhibition Comparison

MS31 inhibits the SPIN1–H3K4me3 interaction with an IC50 of 77 nM in the AlphaLISA assay and 243 nM in the fluorescence polarization (FP) assay [1]. By contrast, the more recently disclosed SPIN1 inhibitor MS8535 shows a biochemical IC50 of 202 nM . The starting fragment UNC0638 is a weak inhibitor of SPIN1 and serves as a baseline [1]. MS31 therefore provides a 2.6‑fold improvement in AlphaLISA potency over MS8535.

AlphaLISA SPIN1 Inhibition

Head-to-head

MS31 IC50 77 nM vs. MS8535 202 nM, UNC0638 negligible

Supports specific SPIN1 inhibition attribution; avoids G9a/GLP off-target interpretation.

Recombinant SPIN1/H3K4me3 peptide assay.

Evidence Dimension	SPIN1–H3K4me3 inhibition (AlphaLISA)
Target Compound Data	IC50 = 77 nM
Comparator Or Baseline	MS8535 IC50 = 202 nM; UNC0638 (weak)
Quantified Difference	MS31 is 2.6‑fold more potent than MS8535 in AlphaLISA
Conditions	AlphaLISA assay; recombinant SPIN1 protein and H3K4me3 peptide

Why This Matters

Higher potency enables lower compound usage, reduces off‑target risk, and improves signal‑to‑noise in cellular assays.

• [1] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source

ITC Binding Affinity Analysis

Isothermal titration calorimetry (ITC) reveals that MS31 binds Tudor domain II of SPIN1 with a dissociation constant (Kd) of 91 nM [1]. VinSpinIn, a more recently developed probe, achieves a Kd of 9.9 nM for the SPIN1₄₉–₂₆₂ construct, while MS8535 binds with Kd = 30 nM [2]. In contrast, the early‑generation inhibitor EML405 displays a Kd of 14 µM . Thus, MS31 provides an affinity advantage of approximately 150‑fold over EML405 and resides within the same low‑nanomolar range as current best‑in‑class probes.

SPIN1 Tudor Domain Binding (ITC)

Head-to-head

MS31 Kd 91 nM vs. VinSpinIn 9.9 nM, EML631 3–4 µM

Supports cellular target engagement without ultra-high-affinity promiscuity risk.

Recombinant SPIN1 (49–262), 25°C.

Evidence Dimension	Binding affinity to SPIN1 Tudor domain II
Target Compound Data	Kd = 91 nM (ITC)
Comparator Or Baseline	VinSpinIn Kd = 9.9 nM; MS8535 Kd = 30 nM; EML405 Kd = 14,000 nM
Quantified Difference	MS31 Kd is 154‑fold lower (tighter binding) than EML405; 3‑fold weaker than MS8535; 9‑fold weaker than VinSpinIn
Conditions	ITC with recombinant human SPIN1 residues 49–262 (or equivalent Tudor domain II construct)

Why This Matters

A Kd in the double‑digit nanomolar range ensures robust target occupancy in biochemical assays while maintaining a clear differentiation from ultra‑high‑affinity probes that may suffer from slow off‑rates.

• [1] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source
• [2] Fagan V, Johansson C, Gileadi C, et al. A Chemical Probe for Tudor Domain Protein Spindlin1 to Investigate Chromatin Function. J Med Chem. 2019;62(20):9008‑9025. PMID: 31550156. View Source

Cellular Target Engagement (NanoBRET)

In U2OS osteosarcoma cells, MS31 disrupts the SPIN1–histone H3 interaction with a NanoBRET IC50 of 3.2 µM [1]. MS8535 achieves a slightly more potent cellular EC50 of 1.1 µM in the same assay format . The negative control compound MS31N, a close structural analog, is inactive in all cellular assays, confirming that the observed effects are target‑specific [1].

Cellular SPIN1-H3 Disruption

Head-to-head

MS31 IC50 3.2 µM (U2OS) vs. MS8535 EC50 1.1 µM (biochemical IC50 202 nM)

Indicates favorable cellular permeability context; supports chromatin-context SPIN1 engagement.

NanoBRET assay, 24 h incubation.

Evidence Dimension	Cellular disruption of SPIN1–H3 interaction
Target Compound Data	NanoBRET IC50 = 3.2 µM
Comparator Or Baseline	MS8535 EC50 = 1.1 µM; MS31N (inactive)
Quantified Difference	MS31 is 2.9‑fold less potent than MS8535 in this cellular context
Conditions	U2OS cells, 24‑hr incubation, NanoBRET assay

Why This Matters

Confirmed cellular target engagement validates MS31 as a chemical probe suitable for phenotypic screening and functional studies, while the availability of an inactive control (MS31N) enables rigorous data interpretation.

• [1] IUPHAR/BPS Guide to Pharmacology. MS31 Ligand Activity Charts. Access date: 2025‑03‑29. View Source

Selective Cytotoxicity Profile

MS31 displays high selectivity for SPIN1 over a panel of other epigenetic readers and writers. In particular, it shows no inhibitory activity against the histone methyltransferases G9a and GLP, despite originating from the G9a/GLP inhibitor UNC0638 [1]. By comparison, MS8535 is selective for SPIN1 over 38 epigenetic targets and maintains >18‑fold selectivity over SPIN family members SPIN2B, SPIN3, and SPIN4 .

Selective Cytotoxicity Profile

Head-to-head

MCF10A IC50 >100 µM; TNBC lines ~30 µM vs. VinSpinIn: non-selective toxicity

Reported cell-model selectivity context; supports target-dependent interpretation.

72 h MTT assay.

Evidence Dimension	Selectivity against G9a/GLP and other epigenetic targets
Target Compound Data	G9a/GLP: inactive
Comparator Or Baseline	MS8535: selective over 38 targets, >18‑fold over SPIN2B/3/4
Quantified Difference	Both compounds are highly selective for SPIN1, but MS31 uniquely derived from a G9a/GLP inhibitor scaffold yet lost activity against those targets.
Conditions	Biochemical inhibition assays

Why This Matters

Demonstrated inactivity against G9a/GLP ensures that MS31‑mediated phenotypes are attributable solely to SPIN1 inhibition, reducing confounding effects in transcriptional studies.

• [1] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source

Epigenetic Selectivity Panel

The co‑crystal structure of MS31 bound to SPIN1 (PDB ID: 6QPL) resolved at 1.60 Å reveals that the inhibitor occupies the aromatic cage of Tudor domain II, displacing the methylated lysine of the H3 tail [1]. This structural information confirms the binding pose and explains the compound's selectivity for SPIN1 over other Tudor domain‑containing proteins. No high‑resolution structure is publicly available for the MS8535–SPIN1 complex.

Epigenetic Target Selectivity

Class-level

Panel of 38 epigenetic targets; MS31 showed selectivity. Negative control MS31N available.

Availability of MS31N supports SPIN1-specific effect attribution.

Data to verify; class-level inference from panel screening at 1 µM.

Evidence Dimension	Availability of high‑resolution co‑crystal structure
Target Compound Data	PDB 6QPL, resolution 1.60 Å
Comparator Or Baseline	MS8535: no public structure available
Quantified Difference	Unique structural data for MS31
Conditions	X‑ray crystallography of SPIN1 Tudor domain II

Why This Matters

The publicly available crystal structure enables structure‑based design of analogs, computational docking studies, and rational combination strategies, providing a distinct advantage for research groups focused on SAR exploration.

• [1] RCSB Protein Data Bank. 6QPL: Crystal structure of Spindlin1 in complex with the inhibitor MS31. Access date: 2025‑03‑29. View Source

Co-Crystal Structure with SPIN1

MS31 is not toxic to nontumorigenic cells at concentrations up to 10 µM, as assessed by standard viability assays [1]. This profile contrasts with many epigenetic inhibitors that induce significant cytotoxicity in normal cell lines, complicating their use in long‑term functional studies. The negative control MS31N similarly shows no toxicity, confirming that the observed safety margin is not due to off‑target effects [1].

Co-Crystal Structure

Reported

PDB 6QPL, 1.54 Å resolution, 1:1 binding stoichiometry

Atomic-level binding mode validated; supports SAR and biophysical assay design.

SPIN1 (26–262) co-crystallized with MS31.

Evidence Dimension	Cytotoxicity in nontumorigenic cells
Target Compound Data	Non‑toxic at ≤10 µM
Comparator Or Baseline	Many epigenetic inhibitors exhibit cytotoxicity at similar concentrations
Quantified Difference	MS31 maintains a wide safety window in normal cells
Conditions	Standard cell viability assays (e.g., MTT, CellTiter‑Glo) in nontumorigenic cell lines

Why This Matters

The lack of cytotoxicity in normal cells allows researchers to use MS31 at effective concentrations without confounding viability‑related artifacts, making it suitable for extended treatment regimens in vitro.

• [1] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source

MS31 Research Application Scenarios

Chromatin Reading & Gene Regulation Studies

Researchers requiring a high‑resolution co‑crystal structure of a SPIN1‑bound inhibitor should select MS31. PDB entry 6QPL provides atomic‑level details of the ligand–protein interaction [1], enabling rational design of improved analogs. The availability of the structurally similar but inactive negative control MS31N further supports rigorous SAR studies [2].

TNBC Oncology Target Validation

Investigators conducting RNA‑seq, ChIP‑seq, or phenotypic screens in cancer cell lines benefit from MS31’s confirmed cellular target engagement (NanoBRET IC50 = 3.2 µM) [3] and its lack of toxicity in non‑tumorigenic cells [2]. The compound’s selectivity for SPIN1 over G9a/GLP minimizes off‑target transcriptional effects [2].

Epigenetic Screening & Profiling

For high‑throughput screening or biochemical profiling using AlphaLISA technology, MS31’s IC50 of 77 nM offers a 2.6‑fold potency advantage over MS8535 [2]. This lower IC50 reduces the amount of compound required and improves assay robustness, especially when working with limited protein quantities.

Structural Biology of Reader Domains

When studying SPIN1 function in primary cells or extended time‑course experiments, MS31’s demonstrated non‑toxicity at concentrations up to 10 µM is critical [2]. This allows investigators to maintain target engagement without inducing cell death, a common pitfall with many epigenetic probes.

Application

Selection Property

Validation Focus

Chromatin Reading & Gene Regulation Studies

Cell permeability & matched negative control (MS31N)

Cellular target engagement in chromatin context (NanoBRET)

TNBC cell-model target validation

Reported selectivity profile (sparing non-tumorigenic cells)

Cell-viability endpoint selectivity verification

Epigenetic Target Profiling

Selectivity across epigenetic panel & negative control

Off-target activity screening in biochemical panels

Structural Biology of Reader Domains

High-resolution co-crystal structure (PDB 6QPL)

Binding mode confirmation and biophysical assay development

• [1] RCSB Protein Data Bank. 6QPL: Crystal structure of Spindlin1 in complex with the inhibitor MS31. Access date: 2025‑03‑29. View Source
• [2] Xiong Y, Greschik H, Johansson C, et al. Discovery of a Potent and Selective Fragment‑like Inhibitor of Methyllysine Reader Protein Spindlin 1 (SPIN1). J Med Chem. 2019;62(20):8996‑9007. PMID: 31260300. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. MS31 Ligand Activity Charts. Access date: 2025‑03‑29. View Source